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Compound of Interest

Compound Name: Sbmet

Cat. No.: B053933 Get Quote

Disclaimer: The following guide is based on the assumption that "Sbmet" refers to Antimony(III)

chloride (SbCl₃). Researchers, scientists, and drug development professionals must verify the

exact identity of the chemical they are handling and consult the specific Safety Data Sheet

(SDS) provided by the manufacturer before commencing any work. This document is intended

as a supplementary resource and not a replacement for the official SDS.

This guide provides crucial, immediate safety and logistical information for the handling and

disposal of Antimony(III) chloride. It is designed to be a preferred source for laboratory safety

and chemical handling, offering procedural, step-by-step guidance to directly address

operational questions and build a foundation of trust through value-added information beyond

the product itself.

Immediate Safety and Hazard Information
Antimony(III) chloride is a corrosive and environmentally hazardous substance.[1][2] It can

cause severe skin burns and eye damage.[3] It is also toxic to aquatic life with long-lasting

effects.[2][3] Ingestion can lead to vomiting, bloody stools, slow pulse, low blood pressure, and

in severe cases, coma or convulsions.[4]

Precautionary Statements:

Do not breathe dust.[1]

Wash skin thoroughly after handling.
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Avoid release to the environment.[2]

Wear protective gloves, protective clothing, eye protection, and face protection.[1][3]

IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[2]

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2]

Store in a locked up, cool, dry, and well-ventilated area.[3]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment when handling

Antimony(III) chloride.

Protection Type Specification Rationale

Eye/Face Protection
Tightly fitting safety goggles

and a full-face shield.[5]

Protects against dust,

splashes, and corrosive fumes

that can cause severe eye

damage.[1][5]

Skin Protection

Impervious protective clothing,

including a lab coat, apron, or

coveralls, and boots.[5]

Prevents skin contact which

can lead to severe chemical

burns.[5][6]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected before use.

[2]

Protects hands from direct

contact with the corrosive

solid.

Respiratory Protection

A NIOSH-approved full

facepiece particulate respirator

(N100 filters) may be worn if

exposure limits are exceeded

or if engineering controls are

not feasible.[5]

Protects against inhalation of

harmful dust and fumes.[5]
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Quantitative Exposure Limits
Organization Limit Description

OSHA (PEL) 0.5 mg/m³ (TWA)

Permissible Exposure Limit as

an 8-hour time-weighted

average.[5]

ACGIH (TLV) 0.5 mg/m³ (TWA)
Threshold Limit Value as an 8-

hour time-weighted average.[5]

Operational and Disposal Plans
Experimental Protocol: Safe Handling of Antimony(III)
Chloride
This protocol outlines the step-by-step procedure for safely handling Antimony(III) chloride in a

laboratory setting.

1. Preparation and Engineering Controls:

Ensure a safety shower and eyewash station are readily accessible and have been tested.[6]
Conduct all handling of Antimony(III) chloride within a certified chemical fume hood to ensure
proper ventilation.[1]
Keep the container tightly closed when not in use.[5]
Isolate from incompatible substances such as water, aluminum, potassium, sodium, and
strong oxidizing agents.[6]

2. Donning Personal Protective Equipment (PPE):

Put on all required PPE as specified in the table above before entering the designated
handling area.

3. Handling the Chemical:

Handle and open the container with care to avoid generating dust.[1]
Use dry, clean utensils for transferring the chemical.
Avoid contact with skin, eyes, and clothing.[1]
In case of accidental contact, immediately follow first aid procedures.
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4. First Aid Procedures:

After inhalation: Move the person to fresh air. Call a physician.
In case of skin contact: Immediately flush the skin with plenty of water. Remove all
contaminated clothing. Immediate medical attention is required.[1]
In case of eye contact: Immediately flush eyes with plenty of running water for at least 15
minutes, holding eyelids open. Consult an ophthalmologist.[1]
If swallowed: Rinse mouth with water. Do not induce vomiting. Call a physician immediately.
[1][2]

5. Accidental Release Measures:

Evacuate personnel not wearing protective equipment from the spill area.[6]
Ventilate the area of the leak or spill.[5]
Cover drains to prevent environmental release.
For solid spills, carefully pick up and place in a suitable container for disposal without
generating dust. Do not use water for cleanup of large spills.[5][6]

6. Disposal Plan:

Antimony(III) chloride and its container must be disposed of as hazardous waste.[1]
Do not mix with other waste.
Dispose of contents and container in accordance with local, regional, and national
regulations at an approved waste disposal plant.[3]
Handle uncleaned containers as you would the product itself.

Logical Workflow for Handling Antimony(III) Chloride
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Caption: Workflow for the safe handling of Antimony(III) chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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